Cas no 2034342-54-4 (3-{4-[(2-oxopyrrolidin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}-N-(thiophen-2-yl)azetidine-1-carboxamide)

• Product Name: 3-{4-[(2-oxopyrrolidin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}-N-(thiophen-2-yl)azetidine-1-carboxamide
• CAS No: 2034342-54-4
• MF: C₁₅H₁₈N₆O₂S
• MW: 346.407420635223
• CID: 5550651
• PubChem ID: 91817127
• Update Time: 2025-07-02

3-{4-[(2-oxopyrrolidin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}-N-(thiophen-2-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6514-4652
• 2034342-54-4
• 3-[4-[(2-oxopyrrolidin-1-yl)methyl]triazol-1-yl]-N-thiophen-2-ylazetidine-1-carboxamide
• 3-{4-[(2-oxopyrrolidin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}-N-(thiophen-2-yl)azetidine-1-carboxamide
• 3-(4-((2-oxopyrrolidin-1-yl)methyl)-1H-1,2,3-triazol-1-yl)-N-(thiophen-2-yl)azetidine-1-carboxamide
• AKOS025323735

• Inchi： 1S/C15H18N6O2S/c22-14-4-1-5-19(14)7-11-8-21(18-17-11)12-9-20(10-12)15(23)16-13-3-2-6-24-13/h2-3,6,8,12H,1,4-5,7,9-10H2,(H,16,23)
• InChI Key： NDPVHRUQCGKURM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N1CC(C1)N1C=C(CN2C(CCC2)=O)N=N1)=O

Computed Properties

• Exact Mass: 346.12119501g/mol
• Monoisotopic Mass: 346.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-{4-[(2-oxopyrrolidin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}-N-(thiophen-2-yl)azetidine-1-carboxamide

Introduction to Compound with CAS No. 2034342-54-4 and Product Name: 3-{4-[(2-oxopyrrolidin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}-N-(thiophen-2-yl)azetidine-1-carboxamide

The compound with the CAS number 2034342-54-4 and the product name 3-{4-[(2-oxopyrrolidin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}-N-(thiophen-2-yl)azetidine-1-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups, including a triazole ring, a thiophene moiety, and an azetidine backbone, which collectively contribute to its distinctive chemical properties and biological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The triazole ring is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. In this compound, the triazole ring is linked to a pyrrolidine unit through a methyl group, forming a 2-oxopyrrolidinylmethyl side chain. This modification introduces additional functionality that can interact with biological targets in novel ways.

The presence of a thiophene group in the compound's structure further enhances its potential as a pharmacological agent. Thiophenes are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The thiophen-2-yl moiety in this compound likely contributes to its ability to modulate enzyme activity and cellular signaling pathways, making it a promising candidate for further investigation.

The compound's overall structure, featuring an azetidine carboxamide moiety, suggests potential interactions with biological targets such as enzymes and receptors. The azetidine ring is a five-membered heterocycle that is less common in drug molecules compared to other cyclic structures like pyridine or piperazine. However, its unique conformational flexibility may provide advantages in terms of binding affinity and selectivity.

One of the most intriguing aspects of this compound is its potential role in modulating inflammatory pathways. In recent years, there has been growing interest in developing small molecule inhibitors that target inflammatory cytokines and signaling pathways. The structural features of this compound, particularly the combination of the triazole, pyrrolidine, and thiophene moieties, suggest that it may interfere with key inflammatory mediators such as NF-κB and MAPK pathways.

Moreover, the carboxamide group at the N-position provides a site for further derivatization, allowing for the creation of analogs with enhanced potency or selectivity. This flexibility is particularly valuable in drug development, where optimizing pharmacokinetic properties often requires subtle modifications to the core structure.

Recent studies have demonstrated that similar heterocyclic compounds can exhibit significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action for this compound remains under investigation, but preliminary data suggest that it may exert its effects by modulating the activity of key enzymes involved in inflammation.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes may involve multi-step processes requiring careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, but optimization remains crucial for industrial-scale production.

In conclusion, the compound with CAS No. 2034342-54-4 and the product name 3-{4-[(2-oxopyrrolidin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}-N-(thiophen-2-y l)azetidine -1-carboxamide represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at developing novel therapeutic agents.